Cas no 1358267-01-2 (N-(3-chloro-4-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(3-chloro-4-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1358267-01-2
• MF: C₂₀H₁₇ClFN₃OS
• MW: 401.884885549545
• CID: 5400057
• Update Time: 2025-06-08

N-(3-chloro-4-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(3-Chloro-4-fluorophenyl)amino]-3-quinolinyl]-4-thiomorpholinylmethanone
• N-(3-chloro-4-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

• Inchi： 1S/C20H17ClFN3OS/c21-16-11-13(5-6-17(16)22)24-19-14-3-1-2-4-18(14)23-12-15(19)20(26)25-7-9-27-10-8-25/h1-6,11-12H,7-10H2,(H,23,24)
• InChI Key： GQPJDBJMLZYKIQ-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(F)C(Cl)=C2)C2C(N=C1)=CC=CC=2)(N1CCSCC1)=O

Experimental Properties

• Density: 1.417±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.9±50.0 °C(Predicted)
• pka: 5.69±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on N-(3-chloro-4-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

Professional Introduction to N-(3-chloro-4-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1358267-01-2)

N-(3-chloro-4-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine, identified by its CAS number 1358267-01-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the development of novel drugs targeting various biological pathways. The unique structural features of this molecule, including its quinoline core and thiomorpholine moiety, make it a promising candidate for further investigation in drug discovery.

The quinoline scaffold is a well-established pharmacophore in medicinal chemistry, with a rich history of applications in treating diseases such as malaria and cancer. Quinoline derivatives have been extensively studied for their ability to interact with biological targets, including enzymes and receptors, thereby modulating cellular processes. In the case of N-(3-chloro-4-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine, the presence of a 3-chloro-4-fluorophenyl substituent enhances its binding affinity to specific biological targets, making it an attractive scaffold for drug development.

The thiomorpholine moiety is another critical component of this compound that contributes to its pharmacological properties. Thiomorpholine derivatives are known for their ability to act as bioisosteres, replacing other functional groups while maintaining or improving biological activity. This feature makes thiomorpholine a valuable component in drug design, as it can help optimize solubility, bioavailability, and metabolic stability. The incorporation of the thiomorpholine group into the quinoline core of N-(3-chloro-4-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine suggests that this compound may exhibit enhanced pharmacokinetic properties compared to related analogs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N-(3-chloro-4-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine with biological targets. These studies have revealed that the 3-chloro-4-fluorophenyl group and the thiomorpholine moiety play crucial roles in stabilizing the binding interface with target proteins. This information has been instrumental in guiding the design of next-generation derivatives with improved efficacy and reduced side effects.

In addition to its structural significance, N-(3-chloro-4-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine has shown promise in preclinical studies as a potential therapeutic agent. Research indicates that this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression. The quinoline core interacts with the ATP-binding site of these enzymes, effectively blocking their function and thereby inhibiting tumor growth. Furthermore, the thiomorpholine group enhances the compound's ability to penetrate cell membranes, improving its bioavailability and therapeutic efficacy.

The synthesis of N-(3-chloro-4-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the condensation of 3-chloro-4-fluoroaniline with appropriately substituted quinolines, followed by functional group transformations to introduce the thiomorpholine moiety. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it more feasible to produce this compound on an industrial scale.

The growing interest in N-(3-chloro-4-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine is reflected in the increasing number of patents and scientific publications related to this compound. Researchers are exploring various derivatives to improve their pharmacological properties further. For instance, modifications to the 3-chloro-4-fluorophenyl group have been investigated to enhance binding affinity and selectivity towards specific targets. Similarly, variations in the thiomorpholine moiety have been explored to optimize solubility and metabolic stability.

The development of novel drug candidates like N-(3-chloro-4-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-am ine strong>) relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of structural biology, computational modeling, and high-throughput screening technologies has accelerated the discovery process significantly. These tools allow researchers to rapidly identify promising compounds and evaluate their potential therapeutic applications.

The future prospects for N-(< strong > 3 - chlor o - 4 - f luoro p h e n y l strong > ) - < strong > 3 - ( t h i o m o r p h o l i n e - 4 - c arb o n y l ) q u i n o l i n - 1 - am ine strong > ) are exciting, with ongoing studies aimed at translating preclinical findings into clinical trials. The compound's unique structural features and promising pharmacological properties make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new applications for this molecule, it is likely that N-(< strong > 1 - chlor o - 1 - f luoro p h e n y l strong > ) - < strong > ( t h i o m o r p h o l i n e - 1 - c arb o n y l ) q u i n o l i n - 1 - am ine strong > ) will play an increasingly important role in modern medicine.